![molecular formula C12H18BrNO2 B268158 2-[(5-Bromo-2-methoxybenzyl)amino]-1-butanol](/img/structure/B268158.png)
2-[(5-Bromo-2-methoxybenzyl)amino]-1-butanol
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Overview
Description
2-[(5-Bromo-2-methoxybenzyl)amino]-1-butanol, also known as BMB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. BMB is a synthetic compound that has been synthesized through various methods, with each method having its own advantages and limitations.
Mechanism of Action
The mechanism of action of 2-[(5-Bromo-2-methoxybenzyl)amino]-1-butanol is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell growth and inflammation. This compound has been found to inhibit the activity of protein kinase C, which is involved in cell proliferation, and to reduce the production of inflammatory cytokines, such as TNF-alpha and IL-6.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in scientific research. This compound has been found to induce apoptosis, or programmed cell death, in cancer cells, and to reduce the production of reactive oxygen species, which can cause cellular damage. Additionally, this compound has been found to reduce inflammation in animal models of inflammatory diseases, which may be due to its ability to inhibit the production of inflammatory cytokines.
Advantages and Limitations for Lab Experiments
2-[(5-Bromo-2-methoxybenzyl)amino]-1-butanol has several advantages for lab experiments, including its ability to induce cell death in cancer cells and reduce inflammation. Additionally, this compound has been found to have low toxicity in animal models, which makes it a promising candidate for further study. However, the synthesis of this compound is a complex process that requires specialized equipment and expertise, which may limit its availability for lab experiments.
Future Directions
For the study of 2-[(5-Bromo-2-methoxybenzyl)amino]-1-butanol include further investigation of its mechanism of action and the development of more efficient synthesis methods.
Synthesis Methods
2-[(5-Bromo-2-methoxybenzyl)amino]-1-butanol can be synthesized through various methods, including the reaction of 5-bromo-2-methoxybenzyl chloride with 1-amino-2-butanol in the presence of a base or the reaction of 5-bromo-2-methoxybenzylamine with 1-bromo-2-butanol in the presence of a base. These methods have been optimized to increase the yield of this compound and reduce the production of unwanted byproducts. However, the synthesis of this compound is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
2-[(5-Bromo-2-methoxybenzyl)amino]-1-butanol has shown potential therapeutic properties in scientific research, including its ability to inhibit the growth of cancer cells and reduce inflammation. This compound has been studied in various cancer cell lines, including breast, lung, and prostate cancer cells, and has been found to induce cell death and inhibit cell proliferation. Additionally, this compound has been found to reduce inflammation in animal models of inflammatory diseases, such as rheumatoid arthritis and colitis.
properties
Molecular Formula |
C12H18BrNO2 |
---|---|
Molecular Weight |
288.18 g/mol |
IUPAC Name |
2-[(5-bromo-2-methoxyphenyl)methylamino]butan-1-ol |
InChI |
InChI=1S/C12H18BrNO2/c1-3-11(8-15)14-7-9-6-10(13)4-5-12(9)16-2/h4-6,11,14-15H,3,7-8H2,1-2H3 |
InChI Key |
KQRGCBMNYKOWRC-UHFFFAOYSA-N |
SMILES |
CCC(CO)NCC1=C(C=CC(=C1)Br)OC |
Canonical SMILES |
CCC(CO)NCC1=C(C=CC(=C1)Br)OC |
Origin of Product |
United States |
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